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Compound of Interest

Compound Name: Zirconium sulfate tetrahydrate

Cat. No.: B1593208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zirconium sulfate tetrahydrate, a

versatile inorganic compound with significant applications in various scientific and industrial

fields. This document details its chemical identifiers, physical and chemical properties, and

relevant safety information.

Core Identifiers and Properties
Zirconium sulfate tetrahydrate is a white solid compound.[1] It is known by several identifiers,

crucial for accurate tracking and referencing in research and regulatory documentation. The

primary CAS number for the tetrahydrate form is 7446-31-3.[1][2][3]

Chemical and Physical Data Summary
The following table summarizes the key quantitative data for zirconium sulfate tetrahydrate
for easy reference and comparison.
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Property Value Source

CAS Number 7446-31-3 [1][2][3]

Molecular Formula Zr(SO₄)₂·4H₂O (or H₈O₁₂S₂Zr) [2][3][4]

Molecular Weight 355.40 g/mol [1][2]

Appearance White solid/crystals [1][3]

Solubility in Water 52.5 g/100 mL [1]

Density 2.85 g/cm³ [1]

Refractive Index (n_D) 1.646 [1]

InChI Key
NLOQZPHAWQDLQW-

UHFFFAOYSA-J
[2][4]

IUPAC Name
zirconium(4+);disulfate;tetrahy

drate
[3][4]

EC Number 238-694-4 / 680-930-7 [1][3]

UNII OS8L03QU95 [1][3]

It is important to note that other CAS numbers exist for different hydration states of zirconium

sulfate, such as the anhydrous form (14644-61-2).[1]

Experimental Protocols
Preparation Method
A common method for the preparation of zirconium sulfate involves the reaction of zirconium

oxide with sulfuric acid, followed by hydration.[1]

Reaction: ZrO₂ + 2H₂SO₄ + 3H₂O → Zr(SO₄)₂·4H₂O

Procedure:

Carefully add zirconium oxide to a stoichiometric excess of concentrated sulfuric acid in a

reaction vessel.
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Heat the mixture gently with constant stirring to facilitate the dissolution of the oxide and the

formation of zirconium sulfate.

After the reaction is complete, allow the solution to cool.

Control the hydration process to crystallize the tetrahydrate form. This may involve adjusting

the concentration and temperature.

Filter the resulting white crystals and wash them with a suitable solvent (e.g., cold water or

ethanol) to remove any unreacted acid.

Dry the crystals under controlled conditions to obtain pure zirconium sulfate tetrahydrate.

Visualizing Chemical Identifiers
The following diagram illustrates the logical relationship between the various identifiers for

zirconium sulfate tetrahydrate.
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Zirconium Sulfate Tetrahydrate Identifiers

Safety and Handling
Zirconium sulfate tetrahydrate is classified with the hazard statement H314, indicating that it

causes severe skin burns and eye damage. Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

Work in a well-ventilated area or under a fume hood.

Applications
Zirconium sulfate tetrahydrate finds use in various applications, including:
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Pigment Coating: It is used to coat titanium dioxide particles, which helps in reflecting UV

light and reducing the yellowing effect of sunlight.[5]

Leather Tanning: The colorless nature of zirconium species makes it suitable for tanning

white leathers.[5]

Catalysis: It can serve as a catalyst or catalyst support in various chemical reactions.

Precursor for other Zirconium Compounds: It is a starting material for the synthesis of other

zirconium-containing materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.dixonchew.co.uk/products/reactive-zirconium-chemicals/acid-zirconium-sulphate-tetrahydrate/
https://www.dixonchew.co.uk/products/reactive-zirconium-chemicals/acid-zirconium-sulphate-tetrahydrate/
https://www.benchchem.com/product/b1593208?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Zirconium(IV)_sulfate
https://www.fishersci.ca/shop/products/zirconium-iv-sulfate-tetrahydrate-98-metals-basis-thermo-scientific/p-7051357
https://www.fishersci.ca/shop/products/zirconium-iv-sulfate-tetrahydrate-98-metals-basis-thermo-scientific/p-7051357
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-sulfate-tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-sulfate-tetrahydrate
https://www.thermofisher.com/order/catalog/product/041041.36
https://www.dixonchew.co.uk/products/reactive-zirconium-chemicals/acid-zirconium-sulphate-tetrahydrate/
https://www.dixonchew.co.uk/products/reactive-zirconium-chemicals/acid-zirconium-sulphate-tetrahydrate/
https://www.benchchem.com/product/b1593208#zirconium-sulfate-tetrahydrate-cas-number-and-identifiers
https://www.benchchem.com/product/b1593208#zirconium-sulfate-tetrahydrate-cas-number-and-identifiers
https://www.benchchem.com/product/b1593208#zirconium-sulfate-tetrahydrate-cas-number-and-identifiers
https://www.benchchem.com/product/b1593208#zirconium-sulfate-tetrahydrate-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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